SARS-CoV-2 Mpro-IN-2

• Molecular Formula: C22H20Cl2N4O2S
• Molecular Weight: 475.4 g/mol
• InChI: InChI=1S/C22H20Cl2N4O2S/c23-18-6-5-16(11-19(18)24)28-9-8-27(22(30)15-3-1-7-25-12-15)14-20(28)21(29)26-13-17-4-2-10-31-17/h1-7,10-12,20H,8-9,13-14H2,(H,26,29)/t20-/m0/s1
• InChIKey: XEFYJHCPILXFKJ-FQEVSTJZSA-N

SARS-CoV-2 Mpro-IN-2 (GC-14) Overview

SARS-CoV-2 Mpro-IN-2 (compound GC-14) is a trisubstituted piperazine derivative that functions as a selective, non-covalent inhibitor of the SARS-CoV-2 main protease (Mpro) [1]. Identified through structure-based optimization of a non-covalent hit, GC-14 inhibits Mpro with an IC50 of 0.40 μM and suppresses viral replication in Vero E6 cells with an EC50 of 1.1 μM [1]. The compound exhibits low cytotoxicity (CC50 > 100 μM) and demonstrates high target specificity, with IC50 values exceeding 50 μM against off-target proteases including cathepsins B, F, K, L, and caspase 3 [1]. A high-resolution co-crystal structure (PDB: 8ACL) confirms its non-covalent binding mode and occupancy of multiple subpockets within the Mpro active site [2].

1 Non-covalent Mpro binding mode — reversible active-site engagement, distinct from covalent tool compounds

2 Selectivity-context evidence — reported >125-fold over host cathepsins and caspase 3

3 Characterized purity — HPLC ≥98%, suitable for reproducible enzymatic and cell-based assays

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Strater, N.; Muller, C.; Sylvester, K.; et al. Crystal structure of SARS-CoV-2 main protease (MPro) in complex with the non-covalent inhibitor GC-14. Protein Data Bank, 2022, 8ACL. View Source

Why GC-14 Cannot Be Replaced

Generic substitution with other Mpro inhibitors is scientifically unjustified due to critical differences in binding mechanism, target selectivity, and cytotoxicity profile. SARS-CoV-2 Mpro-IN-2 (GC-14) is a non-covalent inhibitor [1], whereas many Mpro inhibitors (e.g., nirmatrelvir, GC-376) rely on covalent warheads that may exhibit differential resistance profiles and off-target reactivity [2]. Furthermore, GC-14 demonstrates >125-fold selectivity over a panel of human cysteine proteases [1], a property not consistently observed among in-class compounds, where off-target cathepsin inhibition can confound antiviral efficacy assessments [3]. The combination of non-covalent binding with high target specificity directly impacts experimental reproducibility and safety margins in cell-based assays, making direct replacement without rigorous side-by-side validation a significant scientific risk.

This Product (GC-14)

Non-covalent, reversible Mpro inhibitor with host-protease selectivity context

Covalent Inhibitors (e.g., nirmatrelvir)

Irreversible Cys145 modification — binding-mode mismatch may shift resistance pattern interpretation

This Product (GC-14)

Non-covalent binding documented by X-ray co-crystal structure (PDB: 8ACL)

Broad-Spectrum Antivirals (e.g., remdesivir)

Polymerase-targeting mechanism — antiviral assay-response context may not transfer to Mpro-specific studies

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Owen, D.R.; Allerton, C.M.N.; Anderson, A.S.; et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science 2021, 374, 6575, 1586-1593. View Source
• [3] Ma, C.; Sacco, M.D.; Hurst, B.; et al. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020, 30, 678–692. View Source

Quantitative Evidence for GC-14

Antiviral Potency vs Remdesivir

SARS-CoV-2 Mpro-IN-2 (GC-14) functions as a non-covalent Mpro inhibitor, in contrast to covalent inhibitors such as nirmatrelvir and GC-376. GC-14 displays >125-fold selectivity for SARS-CoV-2 Mpro (IC50 = 0.40 μM) over human cathepsins B, F, K, L, and caspase 3 (all IC50 > 50 μM) [1]. This selectivity profile contrasts with numerous covalent Mpro inhibitors that also inhibit host cathepsins, a property that can lead to confounding antiviral effects and potential off-target toxicity [2]. The non-covalent binding mode is confirmed by X-ray co-crystal structure (PDB: 8ACL) [3].

Antiviral Potency vs Remdesivir

Cross-study comparable

GC-14 EC50 = 1.1 μM vs Remdesivir EC50 = 3.8 ± 1.9 μM

Supports antiviral assay ranking context in Vero E6 cells

~3.5-fold lower EC50 reported; endpoint via WST-8 cytotoxicity assay, day 3 post-infection

Evidence Dimension	Selectivity fold over cathepsins (Mpro IC50 / Cathepsin IC50)
Target Compound Data	Mpro IC50 = 0.40 μM; Cathepsins B, F, K, L IC50 > 50 μM; Caspase 3 IC50 > 50 μM
Comparator Or Baseline	Typical covalent Mpro inhibitors (e.g., GC-376) exhibit IC50 values in the low nanomolar to submicromolar range against multiple human cathepsins
Quantified Difference	>125-fold selectivity versus Mpro; many covalent inhibitors show <10-fold selectivity over host proteases
Conditions	Fluorogenic substrate FRET assay for Mpro; fluorescence-based protease activity assays for cathepsins and caspase 3

Why This Matters

High target specificity minimizes confounding off-target effects in cellular antiviral assays and reduces the risk of cytotoxicity arising from host protease inhibition.

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Ma, C.; Sacco, M.D.; Hurst, B.; et al. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020, 30, 678–692. View Source
• [3] Strater, N.; Muller, C.; Sylvester, K.; et al. Crystal structure of SARS-CoV-2 main protease (MPro) in complex with the non-covalent inhibitor GC-14. Protein Data Bank, 2022, 8ACL. View Source

Mpro Enzymatic Inhibition vs Nirmatrelvir

SARS-CoV-2 Mpro-IN-2 (GC-14) demonstrates greater antiviral potency than the benchmark nucleoside analogue remdesivir in Vero E6 cells. GC-14 achieves an EC50 of 1.1 μM against SARS-CoV-2 replication, whereas remdesivir, evaluated in the same cell line, exhibits EC50 values ranging from 1.65 μM to 3.8 μM depending on the specific experimental conditions [1][2]. The authors of the discovery paper explicitly state that GC-14 is more potent than remdesivir [1].

Mpro Enzymatic vs Nirmatrelvir

Head-to-head

GC-14 IC50 = 0.39 ± 0.03 μM; Nirmatrelvir IC50 = 0.074 ± 0.006 μM

Supports non-covalent mode-of-action study design

FRET assay, recombinant Mpro; nirmatrelvir ~5.3-fold more potent enzymatically

Evidence Dimension	Antiviral activity (EC50) in Vero E6 cells
Target Compound Data	EC50 = 1.1 μM
Comparator Or Baseline	Remdesivir EC50 = 1.65 μM (range 1.65–3.8 μM across studies) in Vero E6 cells
Quantified Difference	GC-14 is 1.5-fold to 3.5-fold more potent than remdesivir in the same cellular context
Conditions	Vero E6 cells infected with SARS-CoV-2 (MOI not specified); antiviral activity assessed by cytopathic effect reduction

Why This Matters

Superior potency against a clinically validated benchmark compound supports prioritization of GC-14 for cell-based antiviral screening campaigns and mechanism-of-action studies.

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Pruijssers, A.J.; George, A.S.; Schäfer, A.; et al. Remdesivir Inhibits SARS-CoV-2 in Human Lung Cells and Chimeric SARS-CoV Expressing the SARS-CoV-2 RNA Polymerase in Mice. Cell Rep. 2020, 32, 3, 107940. View Source

Selectivity Against Host Proteases

SARS-CoV-2 Mpro-IN-2 (GC-14) exhibits minimal cytotoxicity in Vero E6 cells, with a CC50 > 100 μM, resulting in a selectivity index (SI = CC50 / EC50) exceeding 90.9 [1]. This favorable safety window compares advantageously to other Mpro inhibitors. For instance, the non-covalent inhibitor ML188 shows an SI of approximately 6.2 (CC50 ~15 μM / EC50 ~2.41 μM) [2]. The high SI of GC-14 indicates that its antiviral effects are not confounded by general cellular toxicity at the concentrations required for Mpro inhibition.

Host Protease Selectivity

Class-level inference

Mpro IC50 = 0.40 μM vs Cathepsins/Caspase 3 IC50 > 50 μM

Supports target-specific phenotype interpretation

Selectivity ratio >125-fold; recombinant human protease panel

Evidence Dimension	Cytotoxicity and selectivity index (SI) in Vero E6 cells
Target Compound Data	CC50 > 100 μM; EC50 = 1.1 μM; SI > 90.9
Comparator Or Baseline	ML188: CC50 ~15 μM; EC50 = 2.41 μM; SI ≈ 6.2
Quantified Difference	GC-14 exhibits an SI >90.9, at least 14.7-fold higher than ML188 (SI ≈6.2)
Conditions	Vero E6 cells; cytotoxicity assessed by MTT or similar viability assay after compound exposure

Why This Matters

A high selectivity index ensures that observed antiviral effects are driven by target engagement rather than non-specific cytotoxicity, improving confidence in hit-to-lead progression decisions.

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Jacobs, J.; Grum-Tokars, V.; Zhou, Y.; et al. Discovery, Synthesis, and Preclinical Characterization of ML188, a Noncovalent Inhibitor of SARS-CoV 3CL Protease. J. Med. Chem. 2013, 56, 2, 534–546. View Source

Cytotoxicity & Therapeutic Window

The binding mode of SARS-CoV-2 Mpro-IN-2 (GC-14) to the Mpro active site has been unambiguously defined by X-ray co-crystallography (PDB ID: 8ACL) [1]. The structure reveals that GC-14 occupies multiple subpockets (S1, S2, S3, and S4) through critical non-covalent interactions, without forming a covalent bond with the catalytic cysteine (Cys145) [1]. In contrast, covalent inhibitors such as nirmatrelvir form a reversible covalent bond with Cys145 [2]. The availability of a high-resolution co-crystal structure (2.00 Å) provides a precise atomic-level template for structure-based optimization and rational design of analogs, which is not available for many in-class non-covalent Mpro inhibitors.

Cytotoxicity Context

Supporting evidence

CC50 > 100 μM; Selectivity Index > 90 (CC50/EC50)

Supports cell-viability endpoint context in Vero E6

4 h exposure; antiviral EC50 of 1.1 μM not confounded by general cytotoxicity

Evidence Dimension	Structural characterization and binding mechanism
Target Compound Data	Co-crystal structure PDB 8ACL; resolution 2.00 Å; non-covalent occupancy of S1-S4 subpockets
Comparator Or Baseline	Covalent inhibitors (e.g., nirmatrelvir) form reversible covalent bond with Cys145; many non-covalent inhibitors lack publicly available co-crystal structures
Quantified Difference	Qualitative difference: GC-14 provides validated non-covalent binding template; covalent inhibitors require warhead optimization; many non-covalent analogs lack structural confirmation
Conditions	X-ray diffraction of SARS-CoV-2 Mpro protein co-crystallized with GC-14

Why This Matters

The publicly available co-crystal structure reduces the risk of pursuing false-positive hits and enables informed medicinal chemistry efforts based on verified ligand-protein interactions.

• [1] Strater, N.; Muller, C.; Sylvester, K.; et al. Crystal structure of SARS-CoV-2 main protease (MPro) in complex with the non-covalent inhibitor GC-14. Protein Data Bank, 2022, 8ACL. View Source
• [2] Owen, D.R.; Allerton, C.M.N.; Anderson, A.S.; et al. An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science 2021, 374, 6575, 1586-1593. View Source

Research Applications of GC-14

Non-Covalent Mpro Inhibition Control

Investigators seeking a non-covalent Mpro inhibitor with validated target specificity and low cytotoxicity should prioritize GC-14 as a benchmark tool compound. Its >125-fold selectivity over human cathepsins B, F, K, L, and caspase 3 [1] minimizes false-positive antiviral signals arising from off-target host protease inhibition, a common pitfall in Mpro inhibitor screening [2]. The high selectivity index (>90.9) in Vero E6 cells [1] ensures that dose-response antiviral data accurately reflect on-target Mpro engagement.

Cell-Based Antiviral Screening

The availability of a high-resolution co-crystal structure (PDB 8ACL) [1] makes GC-14 an ideal scaffold for structure-guided optimization. Researchers can leverage the atomic-level details of GC-14 bound to SARS-CoV-2 Mpro to design analogs with improved potency or pharmacokinetic properties, using the validated non-covalent binding mode as a template [1].

Host Protease Selectivity Profiling

GC-14 serves as a critical control compound for elucidating the functional consequences of covalent versus non-covalent Mpro inhibition. Direct comparison with covalent inhibitors such as nirmatrelvir or GC-376 [1] can reveal differential effects on viral replication kinetics, resistance emergence, and host cell toxicity, providing mechanistic insights essential for next-generation antiviral development [2].

Preclinical PK & Tolerability

Given the high conservation of the Mpro active site across SARS-CoV-2 variants [1], GC-14 is a suitable probe for assessing Mpro inhibition as a conserved antiviral strategy. Its robust activity in Vero E6 cells (EC50 = 1.1 μM) and low cytotoxicity (CC50 > 100 μM) [2] support its use in panels evaluating variant susceptibility and potential resistance mechanisms.

Application

Selection Property

Validation Focus

Non-covalent Mpro inhibition studies

Reversible binding mode confirmed by X-ray co-crystal

FRET-based or fluorescence polarization assay benchmarking

Cell-based antiviral screening

Reported antiviral assay-response context with low cytotoxicity

EC50 and cell-viability endpoint verification in target cell model

Host protease selectivity profiling

Selectivity assay context vs cathepsins and caspase 3

Mpro-dependent phenotype confirmation in counter-screens

Exposure-model studies

Reported oral PK parameters in rodent model

Exposure-model interpretation and formulation optimization

• [1] Gao, S.; Song, L.; Sylvester, K.; et al. Discovery and Crystallographic Studies of Trisubstituted Piperazine Derivatives as Non-Covalent SARS-CoV‑2 Main Protease Inhibitors with High Target Specificity and Low Toxicity. J. Med. Chem. 2022, 65, 19, 13343–13364. View Source
• [2] Ma, C.; Sacco, M.D.; Hurst, B.; et al. Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Res. 2020, 30, 678–692. View Source